Cas no 3420-59-5 (1-(3-Hydroxy-2-furyl)ethanone)

• Product Name: 1-(3-Hydroxy-2-furyl)ethanone
• CAS No: 3420-59-5
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 311726
• PubChem ID: 18898
• Update Time: 2025-10-12

1-(3-Hydroxy-2-furyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxy-2-furyl)ethanone
• 1-(3-hydroxyfuran-2-yl)ethanone
• 1-(3-Hydroxy-[2]furyl)-aethanon
• 1-(3-hydroxy-[2]furyl)-ethanone
• 1-(3-hydroxy-2-furanyl)ethanone
• 1-(3-hydroxy-furan-2-yl)-ethanone
• Ethanone,1-(3-hydroxy-2-furanyl)
• ISOMALTOL
• UNII-76NST80C38
• Ketone, 3-hydroxy-2-furyl methyl
• ISOMALTOL [MI]
• DTXSID301282527
• 3-hydroxyfuran-2-yl methyl ketone
• 2-(1-Hydroxyethylidene)-3(2H)-furanone
• Q2574472
• 3420-59-5
• 3-hydroxy-2-furyl methyl ketone
• DTXSID10187790
• 88511-92-6
• SCHEMBL27812
• 1-(3-Hydroxy-2-furyl)ethanone #
• 76NST80C38
• Ethanone, 1-(3-hydroxy-2-furanyl)-
• 2-acetyl-3-hydroxyfuran
• AKOS025296178
• F95114

• Inchi： 1S/C6H6O3/c1-4(7)6-5(8)2-3-9-6/h2-3,8H,1H3
• InChI Key： HPIGCVXMBGOWTF-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(C)=O)O

Computed Properties

• Exact Mass: 126.03200
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.234
• Melting Point: 98-103°
• Boiling Point: 207.3°Cat760mmHg
• Flash Point: 79.2°C
• Refractive Index: 1.508
• PSA: 50.44000
• LogP: 1.18780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones

Additional information on 1-(3-Hydroxy-2-furyl)ethanone

1-(3-Hydroxy-2-furyl)ethanone: A Comprehensive Overview

1-(3-Hydroxy-2-furyl)ethanone, also known by its CAS number 3420-59-5, is a compound of significant interest in both academic and industrial research. This compound, often referred to as furanone or dihydrochalcone, belongs to the class of alpha,beta-unsaturated ketones and has garnered attention due to its unique chemical properties and diverse applications. The structure of 1-(3-Hydroxy-2-furyl)ethanone consists of a furan ring substituted with a hydroxyl group at the 3-position and an ethanone group at the 1-position, making it a versatile molecule with potential in various fields.

Recent studies have highlighted the biological activity of 1-(3-Hydroxy-2-furyl)ethanone, particularly its role in antioxidant and anti-inflammatory processes. Researchers have explored its ability to scavenge free radicals, which makes it a promising candidate for applications in nutraceuticals and cosmeceuticals. Additionally, the compound has shown potential in modulating cellular signaling pathways, suggesting its utility in the development of novel therapeutic agents.

The synthesis of 1-(3-Hydroxy-2-furyl)ethanone has been optimized through various methods, including traditional organic synthesis techniques and more advanced approaches such as biocatalysis. One notable advancement involves the use of enzymes like ketoreductases to achieve high enantioselectivity, which is crucial for producing chiral compounds with specific pharmacological properties. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, 1-(3-Hydroxy-2-furyl)ethanone has found utility in the food industry as a natural flavor enhancer due to its pleasant taste profile. It is also being investigated for its potential in drug delivery systems, where its ability to form stable complexes with other molecules could improve bioavailability. Furthermore, recent research has explored its role in photovoltaic materials, where its electronic properties make it a candidate for enhancing solar cell efficiency.

The structural versatility of 1-(3-Hydroxy-2-furyl)ethanone allows for further functionalization, opening avenues for customization in various chemical libraries. For instance, researchers have attached different substituents to the furan ring to study their effects on biological activity and stability. These modifications have led to the discovery of derivatives with enhanced pharmacokinetic properties, paving the way for their use in targeted drug delivery systems.

From an environmental perspective, the compound's biodegradability and low toxicity make it an eco-friendly alternative to traditional chemicals in several industrial processes. Its application in green chemistry initiatives is being actively pursued, particularly in sectors such as agriculture and water treatment, where sustainable solutions are increasingly sought after.

In conclusion, 1-(3-Hydroxy-2-furyl)ethanone (CAS No. 3420-59-5) stands out as a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to various fields in the coming years.